Cas no 55235-22-8 (7,9-dimethylguanine)

• Product Name: 7,9-dimethylguanine
• CAS No: 55235-22-8
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 943579
• PubChem ID: 135687059
• Update Time: 2025-04-19

7,9-dimethylguanine Chemical and Physical Properties

Names and Identifiers

• 7,9-dimethylguanine
• 2-Amino-7,9-dimethyl-1,7,8,9-tetrahydro-6H-purin-6-one
• 6H-purin-6-one, 2-amino-1,7,8,9-tetrahydro-7,9-dimethyl-
• 2-Amino-7,9-dimethyl-8,9-dihydro-1H-purin-6(7H)-one
• DTXSID10970563
• 2-Amino-6-hydroxy-7,9-dimethylpurin
• 496861-01-9
• 2-amino-7,9-dimethyl-6,7,8,9-tetrahydro-1H-purin-6-one
• AKOS006318187
• CHEBI:191229
• DB-229597
• 2-Imino-7,9-dimethyl-3,7,8,9-tetrahydro-2H-purin-6-ol
• 55235-22-8
• SCHEMBL1586365
• 2-amino-7,9-dimethyl-3,8-dihydropurin-6-one
• NS00127008

• Inchi： 1S/C7H11N5O/c1-11-3-12(2)5-4(11)6(13)10-7(8)9-5/h3H2,1-2H3,(H3,8,9,10,13)
• InChI Key： KKQKBURHSNOSCZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C)CN2C

Computed Properties

• Exact Mass: 181.09653
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones